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Introduction

The Rydberg constant, denoted as R, is a fundamental physical constant that historically
emerged from the empirical Rydberg formula describing the spectral lines of atomic hydrogen.
[1][2] In the framework of quantum electrodynamics (QED), the Rydberg constant is not merely
an empirical parameter but a cornerstone for testing the validity of this highly successful
theory.[3][4] QED is the relativistic quantum field theory of electrodynamics and it provides
extremely precise predictions for the energy levels of simple atomic systems like hydrogen.[3]

[4]

The precise determination of the Rydberg constant through high-resolution laser spectroscopy
of hydrogen and hydrogen-like atoms allows for a direct confrontation between experimental
measurements and theoretical calculations from QED.[5][6] Any discrepancy between the
measured and calculated values could signify new physics beyond the Standard Model. This
constant is intrinsically linked to other fundamental constants such as the fine-structure
constant (a), the mass of the electron (me), the speed of light (c), and Planck's constant (h).[7]
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Its value is one of the most accurately measured fundamental physical constants, with a
relative uncertainty of less than a few parts in 10-12.[8][9]

These application notes provide an overview of the role of the Rydberg constant in QED, detail
the experimental protocols for its high-precision measurement, and present key quantitative
data.

Theoretical Framework: The Rydberg Constant in
QED

In the context of QED, the energy levels of a hydrogen-like atom are not solely determined by
the simple Bohr formula. QED introduces corrections that account for relativistic effects, the
interaction of the electron with the quantized electromagnetic field (self-energy and vacuum
polarization, which constitute the Lamb shift), and the finite size of the nucleus.[1][10][11]

The energy of a particular atomic state can be expressed as:
En = -hcRw (Z2/n2) + EQED
where:

h is the Planck constant

c is the speed of light

Roo is the Rydberg constant for an infinitely heavy nucleus

Z is the atomic number

n is the principal quantum number

EQED represents the sum of all QED corrections.
The Rydberg constant itself can be expressed in terms of other fundamental constants:[7]
Roo = (mee4)/(8602h3c) = (a2mec)/(2h)

where:
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Mme is the electron rest mass

e is the elementary charge

€0 is the vacuum permittivity

a is the fine-structure constant

This relationship highlights that a precise knowledge of the Rydberg constant provides a crucial
input for determining other fundamental constants and for testing the consistency of their
values.[12] The comparison of experimentally measured transition frequencies with theoretical
predictions, which depend on Reo and QED calculations, serves as a stringent test of bound-
state QED.[5]

The Lamb Shift and its Connection to the Rydberg
Constant

The Lamb shift is a small difference in energy between the 2S1/2 and 2P1/2 states in the
hydrogen atom, which was not predicted by the Dirac equation.[13] Its experimental discovery
was a major impetus for the development of QED. The Lamb shift arises from the interaction of
the electron with virtual photons in the vacuum.[10] Theoretical calculations of the Lamb shift
are a crucial part of the QED corrections to the hydrogen energy levels.[11] The determination
of the Rydberg constant is intrinsically linked to the measurement and calculation of the Lamb
shift. High-precision measurements of different transitions in hydrogen allow for the
simultaneous determination of both the Rydberg constant and the Lamb shift, providing a
powerful test of QED.[6][13]

Logical Relationship for Testing QED

The following diagram illustrates the logical workflow for testing QED using high-precision
spectroscopy and the Rydberg constant.
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Caption: Logical workflow for testing Quantum Electrodynamics (QED).

Experimental Protocols for Rydberg Constant
Determination

The determination of the Rydberg constant with high precision requires sophisticated
experimental techniques that can overcome the limitations of classical spectroscopy, such as

Doppler broadening.
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Protocol 1: Determination of the Rydberg Constant
using a Diffraction Grating Spectrometer

This method is a foundational experiment often performed in undergraduate laboratories to
introduce the principles of atomic spectroscopy. While not as precise as modern laser
spectroscopy techniques, it provides a clear demonstration of the Rydberg formula.

Objective: To measure the wavelengths of the visible spectral lines of hydrogen (the Balmer
series) and to calculate the Rydberg constant.

Materials:

Hydrogen discharge lamp and power supply

Diffraction grating with a known line spacing

Spectrometer with a goniometer

Sodium lamp for calibration (optional)
Procedure:

» Calibration of the Diffraction Grating (Optional):

o

Set up the spectrometer and align the collimator and telescope.

o

Place the sodium lamp in front of the entrance slit.

Observe the well-known sodium doublet lines and measure the diffraction angles for the

o

first and second orders.

Use the known wavelengths of the sodium D-lines to calculate the grating spacing d.

(¢]

o Measurement of the Hydrogen Spectrum:
o Replace the sodium lamp with the hydrogen discharge lamp.

o Observe the visible spectral lines of the Balmer series (H-alpha, H-beta, H-gamma, etc.).
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o Carefully measure the diffraction angle (8) for each spectral line in the first and second
orders on both sides of the central maximum.

o Data Analysis:

o Calculate the wavelength (A) of each spectral line using the diffraction grating equation: d
sin(B) = nA, where n is the diffraction order.

o Use the Rydberg formula for the Balmer series: 1/A = RH (1/22 - 1/n2), where n =3, 4, 5, ...
o For each measured wavelength, calculate the Rydberg constant for hydrogen (RH).
o Calculate the average value of RH and its standard deviation.

o To obtain R, correct for the finite mass of the proton using the formula: Reo = RH (1 +
Mme/mp), where mp is the proton mass.

Protocol 2: High-Precision Measurement using Doppler-
Free Two-Photon Spectroscopy

This advanced technique is used in research laboratories to achieve very high precision in the
determination of the Rydberg constant. It eliminates the first-order Doppler broadening by
using two counter-propagating laser beams.

Objective: To precisely measure the frequency of the 1S-2S or other two-photon transitions in
atomic hydrogen to determine the Rydberg constant.

Experimental Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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